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Compound of Interest

Compound Name: Tellurium tetrachloride

Cat. No.: B157766 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the hazards and safety protocols associated with chemical reagents is

paramount. This technical guide provides an in-depth overview of the risks and necessary

safety precautions for handling tellurium tetrachloride (TeCl₄), a reactive and toxic inorganic

compound.

Chemical and Physical Properties
Tellurium tetrachloride is a white to yellow, deliquescent crystalline solid with a pungent odor.

[1][2][3] It is volatile and sublimes at 200 °C under reduced pressure.[4] Key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula TeCl₄ [2][5]

Molar Mass 269.41 g/mol [2][4]

Appearance
White to yellow, deliquescent

powder/solid
[1][2]

Odor Pungent [3]

Melting Point 224 °C (lit.) [1][6]

Boiling Point 380 °C (lit.) [1][2][6]

Specific Gravity 3.26 g/mL at 25 °C (lit.) [1][2][6]

Solubility in Water
Decomposes in hot water,

soluble in cold water
[1][4][6][7]

Sensitivity
Moisture sensitive,

hygroscopic
[6][8][9]

Hazard Identification and Classification
Tellurium tetrachloride is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and serious eye damage.[2][8][9][10][11] Upon contact with water, it

decomposes to form tellurium dioxide and hydrogen chloride, the latter being a corrosive gas.

[4][7]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B/1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Source: Multiple Safety Data Sheets[2][8][11]
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Toxicological Information
Exposure to tellurium tetrachloride can lead to a range of adverse health effects. Elemental

tellurium, a metabolite, has relatively low toxicity but can impart a garlic-like odor to the breath

and sweat.[1] However, heavy exposure to tellurium compounds can result in more severe

symptoms.

Potential Health Effects:[1][8]

Inhalation: Severe irritation of the respiratory system, dry mouth, garlic odor to breath, sweat,

and urine, nausea, and vomiting.[1] May cause chemical pneumonitis.[7]

Ingestion: Severe corrosive effects on the mouth and throat, with a danger of perforation of

the esophagus and stomach.[8][9][10]

Skin Contact: Causes severe skin burns and may lead to dermatitis.[1][8]

Eye Contact: Causes serious eye damage.[1][8]

Chronic Effects: May affect the central nervous system, skin, and eyes, leading to anorexia,

nausea, and depression.[1] It is also considered a hepatotoxin and a reproductive toxin in

animal studies.[7][11]

Quantitative Toxicity Data:

Test Species Route Value Reference

LC₅₀ Rat Astrocytes In vitro 62.5 µM (24h) [12]

Experimental Protocol for Cytotoxicity Assay in Rat Hippocampal Astrocytes:

A study investigating the cytotoxicity of tellurium tetrachloride in rat astrocytes utilized the

MTT (3-[4,5-dimethylthiazol-2-yl]-2,5-diphenyl tetrazolium bromide) and trypan blue exclusion

assays.[12]

Cell Culture: Primary astrocyte cultures were established from the hippocampus of neonatal

rats.
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Treatment: Cells were exposed to varying concentrations of tellurium tetrachloride (0.24-

250µM) for 24 hours.[12]

Viability Assessment (MTT Assay): The MTT assay measures the metabolic activity of cells.

After the 24-hour treatment period, MTT solution was added to the cells, followed by an

incubation period. The resulting formazan crystals were then dissolved, and the absorbance

was measured to determine cell viability relative to untreated controls.[12]

Viability Assessment (Trypan Blue Exclusion): The trypan blue exclusion assay distinguishes

between viable and non-viable cells. After treatment, cells were stained with trypan blue.

Viable cells with intact membranes exclude the dye, while non-viable cells take it up. The

percentage of viable cells was determined by counting under a microscope.[12]

Apoptosis Detection: The study also employed TUNEL and cytochrome c assays to

investigate the mechanism of cell death, concluding that tellurium tetrachloride induces

apoptosis via the intrinsic pathway.[12]

Note: For complete and detailed experimental methodologies, it is imperative to consult the

original research publication.

Occupational Exposure Limits
To minimize the risk of occupational exposure, several organizations have established

exposure limits for tellurium and its compounds.

Organization Limit Type Value (as Te) Reference

OSHA
PEL (Permissible

Exposure Limit)

0.1 mg/m³ (8-hour

TWA)
[1][7][13][14]

ACGIH
TLV (Threshold Limit

Value)

0.1 mg/m³ (8-hour

TWA)
[1][6][7][13]

NIOSH
REL (Recommended

Exposure Limit)

0.1 mg/m³ (10-hour

TWA)
[13]

NIOSH

IDLH (Immediately

Dangerous to Life or

Health)

25 mg/m³ [6][7]
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Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with

tellurium tetrachloride.

Handling: Handle under a dry, inert gas such as argon in a well-ventilated area, preferably

within a chemical fume hood.[1][8] Avoid breathing dust, fumes, gas, mist, vapors, or spray.

[2][9][10] Wash hands and any exposed skin thoroughly after handling.[2][8][9][10] Do not

eat, drink, or smoke in the work area.[1][8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][8][9]

[10] Store locked up.[2][8][9][10] Keep away from water/moisture, strong bases, and

oxidizing agents.[8]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn to prevent exposure.

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][8]

[9]

Skin Protection: Wear protective gloves (e.g., nitrile rubber with a minimum thickness of 0.11

mm) and protective clothing to prevent skin contact.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH-approved respirator.[1][9] For dust, a dust respirator is recommended.[8]

Hygiene Measures: Ensure that eyewash stations and safety showers are close to the

workstation location.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b157766?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/811-Tellurium%20Chloride
https://ltschem.com/msds/TeCl4.pdf
https://www.guidechem.com/msds/10026-07-0.html
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/10026-07-0.html
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/811-Tellurium%20Chloride
https://ltschem.com/msds/TeCl4.pdf
https://www.espimetals.com/index.php/msds/811-Tellurium%20Chloride
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/10026-07-0.html
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.espimetals.com/index.php/msds/811-Tellurium%20Chloride
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.espimetals.com/index.php/msds/811-Tellurium%20Chloride
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Tellurium
Tetrachloride

Required Personal
Protective Equipment

Requires

Eye/Face Protection Skin Protection Respiratory Protection
(if needed)

Safety Goggles/
Glasses

Chemical Resistant
Gloves

Protective
Clothing

NIOSH-approved
Respirator

Click to download full resolution via product page

Caption: Required PPE for handling Tellurium Tetrachloride.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[8][9][10] If breathing is difficult, give oxygen.[8] Seek immediate medical attention.

[8][9][10]

Skin Contact: Immediately remove all contaminated clothing.[8][9][10] Rinse skin with

water/shower.[8][9][10] Wash the affected area with mild soap and water.[8] Seek immediate

medical attention.[8][9][10]

Eye Contact: Rinse cautiously with water for several minutes.[8][9][10] Remove contact

lenses, if present and easy to do.[8][9][10] Continue rinsing.[8][9][10] Seek immediate

medical attention.[8][9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b157766?utm_src=pdf-body-img
https://www.benchchem.com/product/b157766?utm_src=pdf-body
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://ltschem.com/msds/TeCl4.pdf
https://www.fishersci.com/store/msds?partNumber=AA1228414&productDescription=TELL+IV+CHLORIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194740250&productDescription=TELLURIUM%28IV%29+CHLORIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse mouth.[2][8][9][10] Do NOT induce vomiting.[2][8][9][10] Seek immediate

medical attention.[8][9][10]

Fire-Fighting Measures:

Tellurium tetrachloride is non-flammable.[8]

Use extinguishing media suitable for the surrounding fire.[1][8]

Firefighters should wear full protective clothing and a self-contained breathing apparatus

(SCBA) to prevent contact with skin and eyes.[1][8][9][10]

When heated to decomposition, it may emit toxic fumes of tellurium and chlorine.[1]

Accidental Release Measures:

Personal Precautions: Wear appropriate respiratory and protective equipment.[1][8] Keep

unprotected persons away.[8]

Environmental Precautions: Prevent the material from entering drains or waterways.[8]

Containment and Cleanup: Isolate the spill area and provide ventilation.[1][8] Use a

neutralizing agent.[8] Vacuum up the spill using a HEPA filter and place it in a closed

container for disposal.[1][8] Avoid raising dust.[1][8]
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Caption: Workflow for handling a Tellurium Tetrachloride spill.
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Stability and Reactivity
Reactivity: Reacts with water.[4][7]

Chemical Stability: Stable under normal conditions, but it is hygroscopic.[9]

Incompatible Materials: Water, moisture, strong bases, and strong oxidizing agents.[1][8][9]

[10]

Hazardous Decomposition Products: When heated to decomposition, it can produce toxic

fumes of tellurium and chlorine, as well as hydrogen chloride gas.[1][9][10]

Disposal Considerations
Dispose of tellurium tetrachloride and its containers in accordance with local, state, national,

and international regulations.[8] Waste is generally classified as hazardous.[5]

This technical guide is intended to provide essential information on the hazards and safety

precautions for tellurium tetrachloride. It is not a substitute for a comprehensive risk

assessment and the user's own judgment. Always consult the most current Safety Data Sheet

(SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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